9-(4'-Iodo-[1,1'-biphenyl]-4-yl)-9H-carbazole

• Molecular Formula: C24H16IN
• Molecular Weight: 445.3 g/mol
• IUPAC Name: 9-[4-(4-iodophenyl)phenyl]carbazole
• InChI: InChI=1S/C24H16IN/c25-19-13-9-17(10-14-19)18-11-15-20(16-12-18)26-23-7-3-1-5-21(23)22-6-2-4-8-24(22)26/h1-16H
• InChI Key: HPRNFQUWRYTMIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2C4=CC=C(C=C4)C5=CC=C(C=C5)I

Description

9-(4'-Iodo-[1,1'-biphenyl]-4-yl)-9H-carbazole is a useful research compound. Its molecular formula is C24H16IN and its molecular weight is 445.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Initially, 49 g (120 mmol) of diiodobiphenyl, 17 g (100 mmol) of carbazole, 1.0 g (5.0 mmol) of copper(I) iodide, 1.3 g (5.0 mmol) of 18-crown-6-ether, 10 g (75 mmol) of potassium carbonate, 40 mL of 1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (abbreviation: DMPU) were put in a 500 mL three-neck flask, and the atmosphere of the flask was substituted by nitrogen. The mixture was stirred at 170° C. for 6.5 hours. After stirring, water was added to the mixture and the mixture was filtrated to give a precipitate. The precipitate was washed with 1M hydrochloric acid, water, an aqueous solution of sodium hydrogen carbonate, and water in this order, and then was recrystallized from a mixture solution of toluene and hexane. The resulting solid was recrystallized from chloroform to give 40 g of the target substance, white powder of 9-(4′-iodobiphenyl-4-yl)-9H-carbazole in a yield of 89%.